(2Z)-2-[(4-chloro-2-fluorophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide

• IUPAC Name: 2-(4-chloro-2-fluorophenyl)imino-8-methoxychromene-3-carboxamide
• InChI: InChI=1S/C17H12ClFN2O3/c1-23-14-4-2-3-9-7-11(16(20)22)17(24-15(9)14)21-13-6-5-10(18)8-12(13)19/h2-8H,1H3,(H2,20,22)
• InChI Key: GLURBGVMHFUIOJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=NC3=C(C=C(C=C3)Cl)F)C(=C2)C(=O)N
• Molecular Formula: C17H12ClFN2O3
• Molecular Weight: 346.7 g/mol

Description

(2Z)-2-[(4-chloro-2-fluorophenyl)imino]-8-methoxy-2H-chromene-3-carboxamide, or 2Z-FCMC, is a novel heterocyclic compound with potential applications in the biomedical and pharmaceutical fields. This compound has been studied in recent years due to its unique structure and ability to interact with a variety of biological targets.

Scientific Research Applications

2Z-FCMC has been studied for its potential applications in the biomedical and pharmaceutical fields. This compound has been found to possess anti-inflammatory and antioxidant properties, as well as the ability to inhibit the growth of cancer cells. Additionally, 2Z-FCMC has been studied for its potential to act as a neuroprotective agent and to regulate the expression of genes related to inflammation.

Mechanism of Action

The mechanism of action of 2Z-FCMC is not yet fully understood. However, it is believed that this compound acts by targeting specific proteins and enzymes involved in inflammation, oxidative stress, and cancer cell growth. Additionally, 2Z-FCMC has been found to modulate gene expression and to interact with various intracellular signaling pathways.
Biochemical and Physiological Effects
2Z-FCMC has been found to possess anti-inflammatory and antioxidant properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, as well as reduce oxidative stress. Additionally, 2Z-FCMC has been found to regulate the expression of genes related to inflammation and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

2Z-FCMC has several advantages for laboratory experiments. This compound is relatively easy to synthesize and is stable in aqueous solutions. Additionally, 2Z-FCMC has been found to be non-toxic to cells and can be used in a variety of biological assays. However, there are some limitations to using 2Z-FCMC in laboratory experiments. This compound is not soluble in organic solvents, which can limit its use in certain assays. Additionally, 2Z-FCMC has a short half-life, which can make it difficult to use in long-term experiments.

Future Directions

There are several potential future directions for the study of 2Z-FCMC. This compound could be further studied for its potential applications in the treatment of inflammation, oxidative stress, and cancer. Additionally, 2Z-FCMC could be studied for its potential to act as a neuroprotective agent and to regulate gene expression. Furthermore, the mechanism of action of 2Z-FCMC could be further investigated to gain a better understanding of how this compound interacts with its targets. Finally, 2Z-FCMC could be studied for its potential to act as an inhibitor of drug-resistant bacteria.

Synthesis Methods

2Z-FCMC can be synthesized via a two-step process. The first step involves the reaction of 4-chloro-2-fluorobenzaldehyde with 2-amino-5-methoxybenzaldehyde in the presence of a base, such as sodium carbonate, to form the intermediate compound 4-chloro-2-fluoro-2-((2-amino-5-methoxyphenyl)imino)benzaldehyde. This intermediate compound is then reacted with ethyl cyanoacetate in the presence of a base, such as sodium hydroxide, to form the desired 2Z-FCMC.